1'-Methyl-1-phenylhexahydrospiro[oxazolo[3,4-a]pyridine-3,4'-piperidine]

• Molecular Formula: C18H26N2O
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 1'-methyl-1-phenylspiro[1,5,6,7,8,8a-hexahydro-[1,3]oxazolo[3,4-a]pyridine-3,4'-piperidine]
• InChI: InChI=1S/C18H26N2O/c1-19-13-10-18(11-14-19)20-12-6-5-9-16(20)17(21-18)15-7-3-2-4-8-15/h2-4,7-8,16-17H,5-6,9-14H2,1H3
• InChI Key: XFHQYXRJUICKLQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N3CCCCC3C(O2)C4=CC=CC=C4

Description

1'-Methyl-1-phenylhexahydrospiro[oxazolo[3,4-a]pyridine-3,4'-piperidine] is a useful research compound. Its molecular formula is C18H26N2O and its molecular weight is 286.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1'-Methyl-1-phenylhexahydrospiro[oxazolo[3,4-a]pyridine-3,4'-piperidine] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1'-Methyl-1-phenylhexahydrospiro[oxazolo[3,4-a]pyridine-3,4'-piperidine] including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Sodium hydride (1.2 g of a 50% dispersion in a mineral oil) is added in portions to a stirred solution of 5.4 g of hexahydro-1-phenylspiro[3H-oxazolo[3,4-a]pyridine-3,4'-piperidine] in 100 ml of tetrahydrofuran at 25° C. The mixture is stirred 0.5 hours under nitrogen and 5 g iodomethane in 10 ml of tetrahydrofuran is added dropwise. The mixture is stirred at 45° C. for 3 hours, filtered and the filtrate is evaporated in vacuo. The residue is dissolved in methylene dichloride, washed with water, dried over magnesium sulfate and the solvent is evaporated. The residue is crystallized from ethyl acetate to obtain the desired hexahydro-1'-methyl-1-phenylspiro[3H-oxazolo-[3,4-a]pyridine-3,4'-piperidine]; mp 157°-159° C.